Cas no 1094222-89-5 (2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide)

• Product Name: 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide
• CAS No: 1094222-89-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4571099
• Update Time: 2025-11-06

2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide

• Inchi： 1S/C10H14N2O2S/c1-8-6-7-9-4-2-3-5-10(9)12(8)15(11,13)14/h2-5,8H,6-7H2,1H3,(H2,11,13,14)
• InChI Key： POPNKFLRJQHYNE-UHFFFAOYSA-N
• SMILES： N1(S(N)(=O)=O)C2=C(C=CC=C2)CCC1C

Additional information on 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide

Comprehensive Overview of 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide (CAS No. 1094222-89-5)

2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide (CAS No. 1094222-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrahydroquinoline core and sulfonamide functional group, exhibits promising biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The methyl substitution at the 2-position further enhances its stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

The structural features of 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide contribute to its versatility. The sulfonamide moiety is known for its ability to form hydrogen bonds, which is critical for binding to biological targets. This property aligns with current trends in fragment-based drug design, a hot topic in the pharmaceutical industry. Additionally, the tetrahydroquinoline framework is a common motif in natural products and synthetic drugs, underscoring its relevance in modern therapeutics. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds widely investigated for cancer treatment.

From a synthetic perspective, 1094222-89-5 can be prepared through multi-step organic reactions, including cyclization and sulfonylation. Optimizing these processes is a key focus for chemists, as efficiency and yield are critical for large-scale production. The compound's physicochemical properties, such as solubility and lipophilicity, are also areas of active research, particularly in the context of drug formulation. These aspects are frequently searched by professionals seeking to improve ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of lead compounds.

In agrochemical applications, 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide has shown potential as a precursor for crop protection agents. Its ability to interfere with pest metabolism makes it a candidate for developing eco-friendly pesticides, a growing demand in sustainable agriculture. This aligns with global trends toward green chemistry and reduced environmental impact, topics highly searched by industry stakeholders.

The safety profile of 1094222-89-5 is another area of interest. While not classified as hazardous, thorough toxicological studies are essential for its adoption in commercial applications. Regulatory compliance, particularly in regions like the EU and North America, is a recurring search query among manufacturers. Proper handling and storage guidelines are often emphasized to ensure workplace safety and compound integrity.

In summary, 2-methyl-1,2,3,4-tetrahydroquinoline-1-sulfonamide (CAS No. 1094222-89-5) represents a multifaceted compound with broad applicability in life sciences. Its structural elegance and functional adaptability make it a subject of ongoing research, addressing contemporary challenges in drug development and sustainable agriculture. As scientific inquiries into its mechanisms and optimizations continue, this compound is poised to play a pivotal role in advancing these fields.